2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide

• IUPAC Name: 2-[4-(1-adamantyl)phenoxy]-N-dibenzofuran-3-ylacetamide
• InChI: InChI=1S/C30H29NO3/c32-29(31-23-7-10-26-25-3-1-2-4-27(25)34-28(26)14-23)18-33-24-8-5-22(6-9-24)30-15-19-11-20(16-30)13-21(12-19)17-30/h1-10,14,19-21H,11-13,15-18H2,(H,31,32)
• InChI Key: DQHJRWZBLYHISZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)NC5=CC6=C(C=C5)C7=CC=CC=C7O6
• Molecular Formula: C30H29NO3
• Molecular Weight: 451.6 g/mol

Description

2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic sensor that regulates cellular energy balance, and its activation has been shown to have potential therapeutic benefits in various metabolic diseases.

Mechanism of Action

2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide activates AMPK by binding to the γ-subunit of the enzyme, leading to conformational changes that allow for the phosphorylation of the α-subunit by upstream kinases. AMPK activation leads to the inhibition of anabolic pathways and the stimulation of catabolic pathways, resulting in increased energy production and decreased energy consumption.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity. In addition, this compound has been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide in lab experiments is its specificity for AMPK activation. This compound has been shown to activate AMPK without affecting other kinases or signaling pathways. However, this compound has also been shown to have off-target effects, such as the inhibition of the mTOR pathway, which may complicate the interpretation of some experiments. Another limitation of using this compound is its solubility, as the compound is poorly soluble in water and requires the use of organic solvents.

Future Directions

Future research on 2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide could focus on the development of more potent and selective AMPK activators, as well as the identification of new therapeutic applications for the compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on other signaling pathways. Finally, the use of this compound in clinical trials could be explored for its potential as a therapeutic agent in metabolic diseases and cancer.

Scientific Research Applications

2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide has been extensively studied for its potential therapeutic benefits in various metabolic diseases, including diabetes, obesity, and cancer. In vitro and in vivo studies have shown that this compound can activate AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity.